Cas no 2229321-18-8 (tert-butyl N-4-methyl-5-(sulfanylmethyl)-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-4-methyl-5-(sulfanylmethyl)-1,3-thiazol-2-ylcarbamate
• CAS No: 2229321-18-8
• MF: C₁₀H₁₆N₂O₂S₂
• MW: 260.376239776611
• CID: 5985920
• PubChem ID: 165620154
• Update Time: 2025-10-31

tert-butyl N-4-methyl-5-(sulfanylmethyl)-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-methyl-5-(sulfanylmethyl)-1,3-thiazol-2-ylcarbamate
• tert-butyl N-[4-methyl-5-(sulfanylmethyl)-1,3-thiazol-2-yl]carbamate
• EN300-1887125
• 2229321-18-8

• Inchi： 1S/C10H16N2O2S2/c1-6-7(5-15)16-8(11-6)12-9(13)14-10(2,3)4/h15H,5H2,1-4H3,(H,11,12,13)
• InChI Key： LJRQPTDLMBQYRA-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1CS)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 260.06532010g/mol
• Monoisotopic Mass: 260.06532010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 80.5Ų

Additional information on tert-butyl N-4-methyl-5-(sulfanylmethyl)-1,3-thiazol-2-ylcarbamate

Research Brief on tert-butyl N-4-methyl-5-(sulfanylmethyl)-1,3-thiazol-2-ylcarbamate (CAS: 2229321-18-8)

The compound tert-butyl N-4-methyl-5-(sulfanylmethyl)-1,3-thiazol-2-ylcarbamate (CAS: 2229321-18-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thiazole core and sulfanylmethyl functional group, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and drug candidates. The unique structural features of this compound make it a valuable scaffold for medicinal chemistry, enabling researchers to explore its interactions with biological targets at the molecular level.

Recent studies have focused on the synthesis and optimization of tert-butyl N-4-methyl-5-(sulfanylmethyl)-1,3-thiazol-2-ylcarbamate to enhance its pharmacological properties. One of the key findings highlights its role as a precursor in the synthesis of more complex molecules with improved bioavailability and target specificity. Researchers have employed advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to elucidate its structural conformation and reactivity, providing critical insights into its mechanism of action.

In addition to its synthetic utility, this compound has been investigated for its potential applications in drug discovery. Preliminary in vitro studies suggest that it exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, making it a candidate for further development as an anti-inflammatory agent. Furthermore, its thiol group offers opportunities for conjugation with other pharmacophores, enabling the design of hybrid molecules with enhanced therapeutic effects. These findings underscore the versatility of tert-butyl N-4-methyl-5-(sulfanylmethyl)-1,3-thiazol-2-ylcarbamate in medicinal chemistry.

The safety and toxicity profile of this compound have also been a subject of recent research. Early-stage toxicological assessments indicate that it possesses a favorable safety margin, with no significant adverse effects observed in cell-based assays. However, further in vivo studies are required to fully evaluate its pharmacokinetics and potential side effects. These investigations are crucial for advancing the compound into preclinical development and ensuring its suitability for therapeutic use.

Looking ahead, the continued exploration of tert-butyl N-4-methyl-5-(sulfanylmethyl)-1,3-thiazol-2-ylcarbamate holds great promise for the pharmaceutical industry. Its modular structure and functional group diversity provide a robust platform for the design of next-generation therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications, addressing unmet medical needs in areas such as inflammation, oncology, and infectious diseases.